Cas no 2138240-43-2 (N-(azepan-2-yl)methylpropane-1-sulfonamide)

• Product Name: N-(azepan-2-yl)methylpropane-1-sulfonamide
• CAS No: 2138240-43-2
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5610241
• PubChem ID: 165746421
• Update Time: 2025-08-05

N-(azepan-2-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-840303
• 2138240-43-2
• N-[(azepan-2-yl)methyl]propane-1-sulfonamide
• N-(azepan-2-yl)methylpropane-1-sulfonamide

• Inchi： 1S/C10H22N2O2S/c1-2-8-15(13,14)12-9-10-6-4-3-5-7-11-10/h10-12H,2-9H2,1H3
• InChI Key： FARFGOOUURFGJJ-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1CCCCCN1)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(azepan-2-yl)methylpropane-1-sulfonamide

Professional Introduction to N-(azepan-2-yl)methylpropane-1-sulfonamide (CAS No. 2138240-43-2)

N-(azepan-2-yl)methylpropane-1-sulfonamide, with the CAS number 2138240-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of an azepan-2-yl moiety, contribute to its distinct chemical properties and potential applications in medicinal chemistry.

The azepan-2-yl group is a saturated heterocyclic ring structure that introduces flexibility and lipophilicity to the molecule. This characteristic makes N-(azepan-2-yl)methylpropane-1-sulfonamide a promising candidate for designing novel therapeutic agents. Sulfonamides, in general, are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions, which can be modulated by the presence of substituents like the azepan-2-yl group.

In recent years, there has been a growing interest in the development of sulfonamide-based drugs due to their versatility and efficacy. The compound N-(azepan-2-yl)methylpropane-1-sulfonamide has been studied for its potential role in various pharmacological applications. For instance, sulfonamides have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The structural motif of this compound suggests that it may exhibit inhibitory activity against specific enzymes or receptors involved in these pathological processes.

The synthesis of N-(azepan-2-yl)methylpropane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the azepan-2-yl group typically involves cyclization reactions followed by nucleophilic substitution or other coupling strategies to attach the sulfonamide moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and yield of these transformations.

The pharmacological properties of N-(azepan-2-yl)methylpropane-1-sulfonamide have been explored through both computational modeling and experimental studies. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been used to predict the binding affinity and interaction modes of this compound with biological targets. These studies have provided valuable insights into the structural requirements for effective drug design.

In vitro experiments have further characterized the biological activity of N-(azepan-2-yl)methylpropane-1-sulfonamide. Initial screening assays have revealed potential inhibitory effects on enzymes such as carbonic anhydrase, which is implicated in various metabolic disorders. Additionally, this compound has shown promise in modulating inflammatory pathways by interacting with key signaling molecules. These findings suggest that N-(azepan-2-yl)methylpropane-1-sulfonamide could be a valuable lead compound for developing novel therapeutic agents.

The development of sulfonamide-based drugs is not without challenges. One major concern is the potential for drug-drug interactions due to the presence of multiple binding sites on biological targets. However, the unique structural features of N-(azepan-2-yl)methylpropane-1-sulfonamide may offer advantages in terms of selectivity and reduced side effects. Further research is needed to fully elucidate its pharmacokinetic properties and long-term safety profile.

In conclusion, N-(azepan-2-yl)methylpropane-1-sulfonamide (CAS No. 2138240-43) represents a significant advancement in sulfonamide-based drug development. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research in this field continues to evolve, compounds like N-(azepan-2-ylium)methylpropanel). The continued exploration of its pharmacological properties and synthetic methodologies will undoubtedly contribute to the advancement of medicinal chemistry and drug discovery.